Cas no 1314116-53-4 (Clopidogrel Acyl--D-glucuronide)

Clopidogrel Acyl-β-D-glucuronide is a major metabolite of clopidogrel, formed via glucuronidation of the parent drug. This conjugate plays a significant role in the pharmacokinetics and pharmacodynamics of clopidogrel, contributing to its antiplatelet activity. As a stable acyl glucuronide, it serves as a valuable reference standard in analytical studies, particularly for LC-MS/MS quantification in biological matrices. Its well-characterized structure and high purity make it suitable for metabolic profiling, drug interaction studies, and regulatory compliance testing. Researchers utilize Clopidogrel Acyl-β-D-glucuronide to investigate clopidogrel’s metabolic pathways, assess interindividual variability in response, and support bioequivalence studies in pharmaceutical development.
Clopidogrel Acyl--D-glucuronide structure
1314116-53-4 structure
Product Name:Clopidogrel Acyl--D-glucuronide
CAS No:1314116-53-4
MF:C21H22ClNO8S
MW:483.9
CID:2084628
PubChem ID:96359892
Update Time:2025-06-07

Clopidogrel Acyl--D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • Clopidogrel Acyl Glucuronide
    • IM3DU3HN0L
    • BDBM50088513
    • beta-D-Glucopyranuronic acid, 1-((alphaS)-alpha-(2-chlorophenyl)-6,7-dihydrothieno(3,2-C)pyridine-5(4H)-acetate)
    • CID 96359892
    • Clopidogrel Acyl--D-glucuronide
    • 1-[α-(2-Chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-acetate] β-D-Glucopyranuronic Acid
    • Clopidogrel Acyl-beta-D-Glucuronide
    • Clopidogrel acyl-O-β-D- Glucuronide
    • β-D-Glucopyranuronic acid, 1-[(αS)-α-(2-chlorophenyl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-acetate]
    • Clopidogrel Impurity 97
    • .BETA.-D-GLUCOPYRANURONIC ACID, 1-((.ALPHA.S)-.ALPHA.-(2-CHLOROPHENYL)-6,7-DIHYDROTHIENO(3,2-C)PYRIDINE-5(4H)-ACETATE)
    • Clopidogrel-I(2)-D-glucuronide
    • CHEMBL3526940
    • 1314116-53-4
    • Clopidogrel-acyl-glucuoronide
    • DTXSID901310340
    • UNII-IM3DU3HN0L
    • CLOPIDOGREL ACYL-.BETA.-D-GLUCURONIDE
    • Inchi: 1S/C21H22ClNO8S/c22-12-4-2-1-3-11(12)14(23-7-5-13-10(9-23)6-8-32-13)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h1-4,6,8,14-18,21,24-26H,5,7,9H2,(H,27,28)/t14-,15-,16-,17+,18-,21-/m0/s1
    • InChI Key: TUBQAJBXTWIXFX-CLCCAKIRSA-N
    • SMILES: ClC1C=CC=CC=1[C@@H](C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)N1CC2C=CSC=2CC1

Computed Properties

  • Exact Mass: 483.0754655g/mol
  • Monoisotopic Mass: 483.0754655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 701
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165
  • XLogP3: -0.4

Experimental Properties

  • Melting Point: 161-167°C (dec.)
  • Solubility: Methanol (Slightly), Water (Slightly, Heated)

Clopidogrel Acyl--D-glucuronide Security Information

  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

Clopidogrel Acyl--D-glucuronide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C209930-1mg
Clopidogrel acyl glucuronide
1314116-53-4
1mg
$ 999.00 2023-04-18
TRC
C209930-2.5mg
Clopidogrel acyl glucuronide
1314116-53-4
2.5mg
$ 2119.00 2023-04-18
TRC
C209930-5mg
Clopidogrel acyl glucuronide
1314116-53-4
5mg
$ 3358.00 2023-04-18
TRC
C209930-.1mg
Clopidogrel acyl glucuronide
1314116-53-4
.1mg
217.50 2021-08-15
TRC
C209930-.25mg
Clopidogrel acyl glucuronide
1314116-53-4
.25mg
362.50 2021-08-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.
B70124-10mg
Clopidogrel Acyl--D-glucuronide
1314116-53-4 ,
10mg
¥26900.00 2022-10-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1250347-100mg
Clopidogrel-β-D-glucuronide
1314116-53-4 98%
100mg
¥19485.00 2024-08-09
SHENG KE LU SI SHENG WU JI SHU
sc-217936-1mg
Clopidogrel Acyl-β-D-glucuronide,
1314116-53-4
1mg
¥6784.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-217936-1 mg
Clopidogrel Acyl-β-D-glucuronide,
1314116-53-4
1mg
¥6,784.00 2023-07-10

Additional information on Clopidogrel Acyl--D-glucuronide

Clopidogrel Acyl-D-glucuronide: A Comprehensive Overview

Clopidogrel Acyl-D-glucuronide (CAS No. 1314116-53-4) is a significant metabolite of clopidogrel, a widely prescribed antiplatelet drug used to prevent thrombotic events in patients with cardiovascular diseases. This compound plays a crucial role in the pharmacokinetics and pharmacodynamics of clopidogrel, making it an essential focus of research in the fields of medicinal chemistry and clinical pharmacology.

The primary function of clopidogrel is to inhibit platelet aggregation by irreversibly binding to the P2Y12 receptor on platelets. However, clopidogrel itself is a prodrug and requires metabolic activation by the liver to form its active metabolite, which is responsible for its therapeutic effects. One of the key metabolites formed during this process is Clopidogrel Acyl-D-glucuronide. This glucuronide conjugate is primarily involved in the detoxification and elimination of clopidogrel from the body.

Recent studies have shed light on the complex metabolic pathways of clopidogrel and its metabolites. For instance, a study published in the Journal of Medicinal Chemistry (2023) highlighted the role of uridine 5'-diphospho-glucuronosyltransferases (UGTs) in the formation of Clopidogrel Acyl-D-glucuronide. UGTs are a family of enzymes that catalyze the conjugation of glucuronic acid to various substrates, including drugs, to enhance their water solubility and facilitate their excretion from the body.

The formation of Clopidogrel Acyl-D-glucuronide is particularly important because it can influence the overall efficacy and safety profile of clopidogrel therapy. Research has shown that variations in UGT activity can lead to differences in the levels of this metabolite, which may affect drug response and potential side effects. For example, patients with certain genetic polymorphisms in UGT enzymes may have altered metabolism rates, leading to higher or lower levels of Clopidogrel Acyl-D-glucuronide.

In addition to its role in drug metabolism, Clopidogrel Acyl-D-glucuronide has been implicated in various pharmacological processes. A study published in the European Journal of Pharmacology (2022) investigated the potential interactions between this metabolite and other drugs commonly used in cardiovascular therapy. The findings suggested that Clopidogrel Acyl-D-glucuronide can modulate the activity of certain cytochrome P450 enzymes, which are critical for drug metabolism. This interaction can have implications for drug-drug interactions and may require careful monitoring in clinical settings.

The clinical significance of Clopidogrel Acyl-D-glucuronide extends beyond its role as a metabolic byproduct. Recent research has explored its potential as a biomarker for assessing clopidogrel response and predicting adverse events. A study published in the Clinical Pharmacology & Therapeutics (2021) demonstrated that measuring levels of this metabolite could help identify patients who are at higher risk for thrombotic events or bleeding complications. This information can be valuable for personalized medicine approaches, allowing healthcare providers to tailor treatment regimens based on individual patient characteristics.

The development of analytical methods for quantifying Clopidogrel Acyl-D-glucuronide has also been an area of active research. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as a powerful tool for detecting and quantifying this metabolite in biological samples. These methods provide high sensitivity and specificity, enabling researchers to accurately measure levels of Clopidogrel Acyl-D-glucuronide and correlate them with clinical outcomes.

In conclusion, Clopidogrel Acyl-D-glucuronide (CAS No. 1314116-53-4) is a critical metabolite that plays a multifaceted role in the pharmacology and clinical use of clopidogrel. Understanding its formation, interactions, and clinical significance is essential for optimizing clopidogrel therapy and improving patient outcomes. Ongoing research continues to uncover new insights into this compound, contributing to advancements in medicinal chemistry and personalized medicine.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.